Cas no 1806917-97-4 (3-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1806917-97-4
• MF: C₉H₆Br₂F₂N₂
• MW: 339.96214723587
• CID: 4809364
• Update Time: 2025-05-22

3-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H6Br2F2N2/c10-3-6-8(11)7(9(12)13)5(1-2-14)4-15-6/h4,9H,1,3H2
• InChI Key： XJHJLWDLOALCJS-UHFFFAOYSA-N
• SMILES： BrC1C(CBr)=NC=C(CC#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile

3-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile

3-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1806917-97-4) is a highly specialized organic compound with a complex structure that combines multiple functional groups. This compound is characterized by its pyridine ring, which serves as the central framework, and the presence of bromine, difluoromethyl, and acetonitrile substituents. The combination of these groups makes it a valuable molecule in various fields, including pharmaceuticals, agrochemicals, and materials science.

The pyridine ring in this compound is a six-membered aromatic structure with one nitrogen atom. This ring is substituted at positions 2, 3, 4, and 5 with different groups. At position 2, there is a bromomethyl group (-CH2Br), which introduces both bromine and a methyl group into the structure. Position 3 bears a bromo group (-Br), while position 4 is substituted with a difluoromethyl group (-CHF2). Finally, position 5 is attached to an acetonitrile group (-CN), which adds a nitrile functionality to the molecule.

Recent studies have highlighted the importance of such multifunctional compounds in drug discovery. The presence of multiple halogen atoms (bromine and fluorine) in the molecule contributes to its unique electronic properties and reactivity. These properties make it an attractive candidate for use in medicinal chemistry, where halogenated compounds are often employed as building blocks for bioactive molecules. For instance, brominated compounds are known for their potential anti-inflammatory and antiviral activities, while fluorinated compounds are frequently used in the development of herbicides and pesticides due to their stability and selectivity.

The acetonitrile group at position 5 further enhances the compound's versatility. Acetonitriles are commonly used in organic synthesis as protecting groups or as intermediates in the preparation of more complex molecules. In this case, the nitrile group can act as a reactive site for further functionalization, enabling the synthesis of derivatives with diverse biological activities.

From a synthetic perspective, the preparation of 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile involves a series of carefully designed reactions. The starting material is typically a pyridine derivative with appropriate substituents, which undergoes bromination, fluorination, and cyanation steps to achieve the final product. These reactions require precise control over reaction conditions to ensure high yields and purity.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been explored as a potential lead compound for developing new drugs targeting specific biological pathways. Its halogenated structure makes it an ideal candidate for investigating interactions with enzymes or receptors involved in diseases such as cancer or infectious disorders.

Additionally, the compound's unique electronic properties make it suitable for use in materials science. For example, it could be employed as a precursor for synthesizing advanced materials with tailored electronic or optical properties. The presence of multiple halogens also contributes to its stability under certain conditions, making it useful in high-performance applications.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure, reactivity profiles, and potential interactions with biological systems. These studies have paved the way for more efficient synthesis routes and improved strategies for modifying its structure to enhance its bioavailability or efficacy.

In conclusion, 3-Bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1806917-97-4) is a versatile and intriguing compound with significant potential across multiple disciplines. Its complex structure and unique functional groups make it an invaluable tool in modern chemical research and development.